Cas no 775291-01-5 (N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide)

• Product Name: N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide
• CAS No: 775291-01-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6198724
• PubChem ID: 1790490
• Update Time: 2025-05-24

N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide
• 775291-01-5
• Z57915579
• N-[2-(6-methoxy-1H-indol-3-yl)ethyl]prop-2-enamide
• EN300-26584813
• AKOS003603549

• Inchi： 1S/C14H16N2O2/c1-3-14(17)15-7-6-10-9-16-13-8-11(18-2)4-5-12(10)13/h3-5,8-9,16H,1,6-7H2,2H3,(H,15,17)
• InChI Key： OENNVVDKDPKDKA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC=C2CCNC(C=C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide

N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide (CAS No. 775291-01-5): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide (CAS No. 775291-01-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as an indole derivative, belongs to a class of molecules known for their biological activity and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide.

Chemical Structure and Synthesis

The chemical structure of N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide is characterized by an indole ring system substituted with a methoxy group at the 6-position and an ethylamine side chain attached to the 3-position. The amide functionality at the terminal end of the ethylamine chain adds further complexity and reactivity to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 6-methoxyindole and propargylamine. Key steps in the synthesis include the formation of the indole derivative through amination reactions and subsequent coupling with acryloyl chloride to form the final amide product.

Biological Activity

Recent studies have highlighted the diverse biological activities of N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide. One of the most notable applications is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS).

Pharmacological Properties

The pharmacological properties of N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide have been extensively studied to understand its potential therapeutic applications. One important aspect is its bioavailability, which is crucial for effective drug delivery. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

Another key property is its selectivity and specificity towards target proteins or pathways. Research has indicated that N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide selectively binds to specific receptors or enzymes involved in inflammation and neurodegeneration, thereby minimizing off-target effects and potential side effects.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-2-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide. Several phase I trials are currently underway to assess its safety profile in healthy volunteers. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial trials are successful, phase II trials will be conducted to evaluate the therapeutic efficacy of N-2-(6-methoxy-1H-indol-3-y-lethylpropenamide) in patients with specific inflammatory or neurodegenerative conditions. The ultimate goal is to bring this compound through clinical development and regulatory approval for use in clinical practice.

Conclusion

In conclusion, N-(6-methoxy-1H-indol-3-yl)ethylprop-2-enamide (CAS No. 775291-01-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry. As ongoing clinical trials continue to provide more data on its safety and efficacy, there is great hope that this compound will contribute significantly to the treatment of various diseases in the future.